Cas no 2227729-66-8 (methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate)

Methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate is a chiral fluorinated pyridine derivative with significant utility in pharmaceutical and fine chemical synthesis. Its stereospecific (R)-configuration and hydroxyl functionality make it a valuable intermediate for the preparation of bioactive compounds, particularly in the development of enantiomerically pure drugs. The presence of the 5-fluoropyridinyl moiety enhances its potential as a building block for molecules with improved metabolic stability and binding affinity. This compound is characterized by high purity and well-defined stereochemistry, ensuring reproducibility in synthetic applications. Its ester group further allows for versatile downstream modifications, facilitating its use in medicinal chemistry and asymmetric synthesis.

methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate structure

2227729-66-8 structure

Product Name:methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate

CAS No:2227729-66-8

MF:C₉H₁₀FNO₃

MW:199.179006099701

CID:5825536

PubChem ID:165703591

Update Time:2025-06-09

methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate
- EN300-1805354
- 2227729-66-8
- Inchi： 1S/C9H10FNO3/c1-14-9(13)3-8(12)6-2-7(10)5-11-4-6/h2,4-5,8,12H,3H2,1H3/t8-/m1/s1
- InChI Key： BPFHXIISCDATHU-MRVPVSSYSA-N
- SMILES： FC1=CN=CC(=C1)[C@@H](CC(=O)OC)O

Computed Properties

Exact Mass: 199.06447134g/mol
Monoisotopic Mass: 199.06447134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 59.4Å²

methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1805354-0.05g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	0.05g	$1573.0	2023-09-19
Enamine	EN300-1805354-0.1g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	0.1g	$1648.0	2023-09-19
Enamine	EN300-1805354-0.25g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	0.25g	$1723.0	2023-09-19
Enamine	EN300-1805354-0.5g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	0.5g	$1797.0	2023-09-19
Enamine	EN300-1805354-1.0g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	1g	$1872.0	2023-06-02
Enamine	EN300-1805354-2.5g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	2.5g	$3670.0	2023-09-19
Enamine	EN300-1805354-5.0g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	5g	$5429.0	2023-06-02
Enamine	EN300-1805354-10.0g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	10g	$8049.0	2023-06-02
Enamine	EN300-1805354-1g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	1g	$1872.0	2023-09-19
Enamine	EN300-1805354-5g	methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate	2227729-66-8	5g	$5429.0	2023-09-19

methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate Related Literature

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Additional information on methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-(5-Fluoropyridin-3-yl)-3-hydroxypropanoate (CAS No. 2227729-66-8)

Methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate (CAS No. 2227729-66-8) is a chiral fluorinated compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 5-fluoropyridin-3-yl moiety and the hydroxypropanoate ester group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated pharmaceuticals and chiral building blocks.

The compound's CAS number 2227729-66-8 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry. Its R-configuration at the stereocenter is critical for enantioselective reactions, a topic trending in asymmetric synthesis discussions. Recent studies highlight its utility in designing kinase inhibitors and metabolically stable prodrugs, aligning with industry shifts toward precision medicine and targeted therapies.

From an analytical perspective, methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data are often cited in patents, underscoring its role in intellectual property filings. The fluoropyridine ring's electron-withdrawing effects influence its reactivity, making it a subject of computational chemistry studies exploring structure-activity relationships (SAR).

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its biodegradability and ecotoxicological profile are under evaluation, coinciding with global emphasis on green chemistry. Questions like "How to synthesize CAS 2227729-66-8 sustainably?" or "What are alternatives to fluorinated intermediates?" dominate forums, indicating a shift toward eco-friendly methodologies.

In summary, methyl (3R)-3-(5-fluoropyridin-3-yl)-3-hydroxypropanoate represents a convergence of synthetic utility and biomedical potential. Its CAS 2227729-66-8 identifier serves as a gateway for researchers exploring fluorinated heterocycles and chiral synthons, positioning it at the forefront of contemporary organic chemistry innovation.